Cas no 2137073-92-6 (1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester
• CAS No: 2137073-92-6
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5277685
• PubChem ID: 165444809
• Update Time: 2025-11-01

1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester
• EN300-696267
• 2137073-92-6
• ethyl 1-[(4S)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C8H12N4O3/c1-2-14-8(13)7-4-12(11-10-7)6-3-9-15-5-6/h4,6,9H,2-3,5H2,1H3/t6-/m0/s1
• InChI Key： DXQXLEXMBPZKFC-LURJTMIESA-N
• SMILES： O1C[C@H](CN1)N1C=C(C(=O)OCC)N=N1

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 359.2±52.0 °C(Predicted)
• pka: 3.77±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester

1H-1,2,3-Triazole-4-carboxylic Acid, 1-(4S)-4-isoxazolidinyl-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 2137073-92-6, commonly referred to as 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a triazole ring system with an isoxazolidinyl group and an ethyl ester moiety. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the isoxazolidinyl group is a saturated five-membered ring with two oxygen atoms and one nitrogen atom. The ethyl ester moiety further enhances the compound's functional versatility.

Recent studies have highlighted the potential of this compound in various applications. For instance, its triazole core has been shown to exhibit antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, the isoxazolidinyl group has been implicated in enzyme inhibition studies, suggesting its role in therapeutic interventions. The ethyl ester functionality adds to its solubility and bioavailability, making it an attractive molecule for pharmacological research.

One of the most notable advancements in the study of this compound involves its synthesis and structural characterization. Researchers have employed advanced techniques such as X-ray crystallography to determine its three-dimensional structure accurately. This has provided valuable insights into its conformational flexibility and stereochemistry. The (4S) configuration of the isoxazolidinyl group plays a crucial role in determining the molecule's biological activity and selectivity.

Moreover, computational chemistry has been instrumental in predicting the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring contributes significantly to the molecule's aromaticity and conjugation effects. These properties are essential for understanding its interaction with biological targets such as proteins and nucleic acids.

In terms of applications, this compound has shown potential in drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in designing targeted drug delivery vehicles. Additionally, its isoxazolidinyl group has been found to enhance the stability of certain drug formulations under physiological conditions.

Another area of interest is its role in materials science. The compound's unique structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Its ability to undergo various chemical transformations further expands its utility in material design.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Green chemistry approaches are being explored to develop environmentally friendly methods for its production. Furthermore, efforts are underway to investigate its toxicity profile and biodegradability to ensure safe handling and application.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4S)-4-isoxazolidinyl-, ethyl ester (CAS No. 2137073-92-6) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and properties of this molecule, it is poised to play an increasingly important role in both academic and industrial settings.